Cas no 101252-19-1 (Cyclohexanecarboxamide,1-hydroxy-4-methyl-)

• Product Name: Cyclohexanecarboxamide,1-hydroxy-4-methyl-
• CAS No: 101252-19-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 124555
• Update Time: 2024-01-25

Cyclohexanecarboxamide,1-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,1-hydroxy-4-methyl-
• Cyclohexanecarboxamide, 1-hydroxy-4-methyl- (6CI)
• Cyclohexanecarboxamide, 1-hydroxy-4-methyl-

• Inchi： 1S/C8H15NO2/c1-6-2-4-8(11,5-3-6)7(9)10/h6,11H,2-5H2,1H3,(H2,9,10)
• InChI Key： POLSQIBATFILAO-UHFFFAOYSA-N
• SMILES： C1(O)(C(N)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Melting Point: 131-132 °C
• Boiling Point: 339.1±21.0 °C(Predicted)
• pka: 13.42±0.40(Predicted)